methyl 4-((3-(4-fluorobenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)methyl)benzoate

• IUPAC Name: methyl 4-[[3-[(4-fluorophenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C23H18FN3O4/c1-31-22(29)17-8-4-15(5-9-17)13-26-19-3-2-12-25-20(19)21(28)27(23(26)30)14-16-6-10-18(24)11-7-16/h2-12H,13-14H2,1H3
• InChI Key: RVLKPODAMORWBA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC=C(C=C4)F)N=CC=C3
• Molecular Formula: C23H18FN3O4
• Molecular Weight: 419.4 g/mol
• CAS No.: 921548-99-4

Description

Methyl 4-((3-(4-fluorobenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)methyl)benzoate is a useful research compound. Its molecular formula is C23H18FN3O4 and its molecular weight is 419.412. The purity is usually 95%.
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Scientific Research Applications

X-ray Crystal Structure Analysis

Methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5,5-dimethyl hexahydropyrimidinyl)methyl]-5,5-dimethylhexahydropyrimidinyl}-1-diazenyl) benzoate was synthesized and its crystal structure determined by single crystal X-ray diffraction analysis. This study reveals the disorder within a methoxycarbonyl group and the mutual orientation of aryltriazenyl groups. The hexahydropyrimidine rings exhibit a chair conformation, with crystal packing driven by simple van der Waals interactions. This research contributes to understanding the structural characteristics of complex organic compounds (Moser, Bertolasi, & Vaughan, 2005).

Synthesis of Radiotracers

ZJ0273, a broad-spectrum herbicidal ingredient, was labeled with tritium and carbon-14 to create mono-labeled and dual-labeled analogues. These radiotracers are intended for studies on the metabolism, mode of action, environmental behavior, and fate of ZJ0273. The synthesis approach demonstrates the utility of isotopic labeling in agricultural chemical research (Yang, Ye, & Lu, 2008).

Antitumor Activity

The synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine (BW301U) involved creating a potent inhibitor of mammalian dihydrofolate reductase, displaying significant antitumor activity against the Walker 256 carcinosarcoma in rats. This compound's development illustrates the application of chemical synthesis in discovering new therapeutics for cancer treatment (Grivsky, Lee, Sigel, Duch, & Nichol, 1980).